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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508

For researchers and scientists in drug development and related fields, the quality and reliability
of internal standards are paramount for achieving accurate and reproducible results in
guantitative analysis. N-Heptadecane-D36, a deuterated form of the C17 alkane, is a
commonly used internal standard in gas chromatography-mass spectrometry (GC-MS)
applications. This guide provides an objective comparison of N-Heptadecane-D36 from three
prominent manufacturers: Cambridge Isotope Laboratories (CIL), LGC Standards, and Chiron.

Data Presentation: A Side-by-Side Look at Product
Specifications

The selection of an appropriate internal standard hinges on its purity and isotopic enrichment.
The following table summarizes the key quantitative data for N-Heptadecane-D36 as provided
by each manufacturer. It is important to note that while direct Certificates of Analysis with
detailed batch-specific data were not publicly available, the following specifications are listed
on the manufacturers' product pages.
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Isotopic . .
Manufacturer Product Number . Chemical Purity
Enrichment

Cambridge Isotope

_ DLM-1342 98% 95%
Laboratories
LGC Standards TRC-H195502 98% Minimum 98%
Not specified
Chiron 1548.17-K-10 Not specified (provided as a
solution)

Note: Chiron provides N-Heptadecane-D36 as a solution in isooctane at a concentration of
1000 pg/mL. While specific purity and enrichment data are not listed on the product page,
Certificates of Analysis are available for download from their website for specific batches.

Experimental Protocols: Ensuring Analytical Rigor

The utility of N-Heptadecane-D36 as an internal standard is primarily in quantitative GC-MS
analysis. Below is a detailed methodology for a typical experiment to assess the chemical
purity and isotopic enrichment of N-Heptadecane-D36.

Protocol 1: Determination of Chemical Purity by Gas
Chromatography-Flame lonization Detection (GC-FID)

Objective: To determine the chemical purity of N-Heptadecane-D36 by separating it from any
non-deuterated or other impurities.

Instrumentation:

o Gas Chromatograph equipped with a Flame lonization Detector (GC-FID)

e Capillary Column: 30 m x 0.25 mm ID, 0.25 pm film thickness (e.g., DB-5ms or equivalent)
Procedure:

o Standard Preparation: Prepare a solution of N-Heptadecane-D36 in a high-purity solvent
(e.g., hexane or isooctane) at a concentration of approximately 1 mg/mL.
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e GC-FID Parameters:
o Injector Temperature: 280 °C
o Detector Temperature: 300 °C
o Oven Temperature Program:
= Initial temperature: 100 °C, hold for 2 minutes
= Ramp: 10 °C/minute to 300 °C
» Hold: 10 minutes at 300 °C
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
o Injection Volume: 1 pL (splitless injection)

» Data Analysis: The chemical purity is calculated by dividing the peak area of the N-
Heptadecane-D36 by the total area of all peaks in the chromatogram and multiplying by
100.

Protocol 2: Determination of Isotopic Enrichment by Gas
Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the percentage of deuterium incorporation in the N-Heptadecane-D36
molecule.

Instrumentation:

o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
e Capillary Column: Same as in Protocol 1

Procedure:

o Standard Preparation: Use the same solution prepared for the GC-FID analysis.
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¢ GC-MS Parameters:

o GC conditions: Use the same temperature program and carrier gas flow as in the GC-FID
method.

o MS conditions:

lonization Mode: Electron lonization (EI) at 70 eV

Mass Range: Scan from m/z 50 to 400

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

o Data Analysis:

[¢]

Acquire the mass spectrum of the N-Heptadecane-D36 peak.

o The molecular ion ([M]+) for fully deuterated N-Heptadecane (C17D36) is expected at m/z
276.7.

o Look for the presence of the molecular ion of the unlabeled n-heptadecane (C17H36) at
m/z 240.5.

o Isotopic enrichment is calculated from the relative intensities of the ion clusters
corresponding to the deuterated and non-deuterated species.

Visualization of Experimental Workflow and Logic

To better illustrate the process of using an internal standard in a quantitative analysis workflow,
the following diagrams are provided.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample & Standard Preparation
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« To cite this document: BenchChem. [A Researcher's Guide to N-Heptadecane-D36:
Comparing Leading Manufacturers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141508#comparing-n-heptadecane-d36-from-
different-manufacturers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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